Cas no 59277-89-3 (Acyclovir)

Acyclovir is a synthetic purine nucleoside analog. It is mainly used for various infections caused by herpes simplex virus. It can be used for primary or recurrent skin / mucosa, external genital infection and HSV infection in patients with immune deficiency. As the first choice for the treatment of HSV encephalitis, it is better than adenosine arabinoside in reducing morbidity and mortality. It can also be used for herpes zoster, Epstein Barr virus, and varicella infection in patients with immune deficiency. It is only used locally on the skin, Acyclovir is less absorbed in the skin< Br>

Acyclovir structure

Product Name:Acyclovir

CAS No:59277-89-3

Molecular Formula:C₈H₁₁N₅O₃

Molecular Weight:225.2046

MDL:MFCD00057880

CID:57390

PubChem ID:87559875

Acyclovir Properties

Names and Identifiers

- acycloguanosine
- 2-amino-1,9-dihydro-9-((2-hydroxyethoxy)methyl)-6h-purin-6-one
- 2-AMINO-9-(2-HYDROXY-ETHOXYMETHYL)-1,9-DIHYDRO-PURIN-6-ONE
- ACICLOVIR
- ACV
- ACYCLOVIR
- ACYCLOVIR SUBST
- AKOS NCG1-0055
- 1,9-dihydro-2-amino-9-((2-hydroxyethoxy)methyl)-6h-purin-6-on
- 2-amino-1,9-dihydro-9-((2-hydroxyethoxy)-methyl)-6h-purin-6-on
- aciclovirum(latin)
- aclovir
- Acycolguanosine
- vipral
- virorax
- w-248-u
- Acyclovir (Patented-No Supply)
- N(9)-Oxyethoxymethylguanine (Acyclovir)
- 9-[(2-Hydroxyethoxy)Methyl]Guanine
- 2-Amino-9-((2-hydroxyethoxy)methyl)-1H-purin-6(9H)-one
- Poviral
- Vimrax
- Zoviax
- Zyclir
- Zovirax
- Aciclovirum
- Zovir
- Aciclovirum [Latin]
- Sitavig
- Aciclovier
- 9-HYROXYETHOXYMETHYLGUANINE
- Aciclovirum [INN-Latin]
- 9-(2-Hydroxyethoxy)methylguanine
- 9-((2-Hydroxyethoxy)methyl)guanine
- Acicloftal
- Cargosil
- Acyclovir-side chain-2-3H
- 2-ami
- Acyclovir
- IDI1_000185
- 2-amino-9-[(2-hydroxyethoxy)methyl]hydropurin-6-one
- NSC645011
- A832236
- NS00009000
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(2-hydroxyethoxy)methyl]-
- Opera_ID_1674
- ACICLOVIR [JAN]
- AM20100442
- KBioGR_000889
- 2-Amino-9-(2-hydroxy-ethoxymethyl)-5,9-dihydro-purin-6-one
- 2-amino-9-((2-hydroxyethoxy)methyl)-3H-purin-6(9H)-one
- NINDS_000185
- AKOS022135433
- Activir
- 2-azanyl-9-(2-hydroxyethyloxymethyl)-3H-purin-6-one
- Acyclovir, United States Pharmacopeia (USP) Reference Standard
- 2-amino-9-{[(2-hydroxyethyl)oxy]methyl}-1,9-dihydro-6H-purin-6-one
- UNII-X4HES1O11F
- 2-amino-9-(2-hydroxyethoxymethyl)-1H-purin-6-one
- NSC-780378
- Genvir
- NCGC00015061-05
- Aciclovir 1.0 mg/ml in Dimethyl Sulfoxide
- Acic
- 2-Amino-9-[(2-hydroxyethoxy)methyl]-1,9-dihydro-6H-purin-6-one #
- 2-amino-9-((2-hydroxyethoxy)methyl)-1,9-dihydro-6H-purin-6-one
- NCGC00015061-07
- SY051130
- Maynar
- Cyclovir
- Prestwick3_000086
- BIDD:GT0646
- DTXSID1022556
- 9(2-hydroxyethoxymethyl)guanine
- CCG-39909
- VALACICLOVIR HYDROCHLORIDE HYDRATE IMPURITY B [EP IMPURITY]
- KBioSS_002219
- Acyclovir (Aciclovir)
- 2-Amino-1,9-dihydro-9-[(2-hydroxyethoxy)methyl]-6H-purin-6-one
- NCGC00015061-29
- KBio2_004787
- Aciclovir, British Pharmacopoeia (BP) Reference Standard
- Acyclovir (USAN:USP)
- NSC 645011
- Spectrum_001739
- BSPBio_003348
- Aciclovir for peak identification 1, European Pharmacopoeia (EP) Reference Standard
- Q147101
- HY-17422
- NCGC00015061-12
- HMS2234K21
- BW-248-U
- AKOS000656213
- NCGC00015061-09
- HMS1568A14
- ACYCLOVIR (USP-RS)
- NCGC00015061-01
- Tox21_500037
- ACV; Acycloguanosine; Acyclovir; NSC 645011; NSC-645011; NSC645011
- 2-Amino-9-[(2-hydroxyethoxy)methyl]-1,9-dihydro-6H-purin-6-one
- Tox21_110075
- BDBM50021776
- NCGC00093555-04
- 88713-38-6
- A 4669
- BRD-K32318651-001-17-9
- NCGC00015061-13
- Aciclovir for peak identification 2, European Pharmacopoeia (EP) Reference Standard
- ACICLOVIR (IARC)
- NSC758477
- s1807
- NCGC00015061-03
- Acyclovir [USAN]
- KBio2_002219
- Zovirax (TN)
- DRG-0008
- Acyclovir, Pharmaceutical Secondary Standard; Certified Reference Material
- 69657-51-8 (Na salt)
- NSC335752
- SW196324-3
- VALACICLOVIR HYDROCHLORIDE IMPURITY B (EP IMPURITY)
- Acyclovir & Pluronic F-68
- NCGC00015061-04
- Q-200591
- Aciclovir for system suitability, European Pharmacopoeia (EP) Reference Standard
- Novirus
- DTXCID102556
- 59277-89-3
- ACICLOVIR [MART.]
- SPBio_001466
- SCHEMBL9828560
- HMS500J07
- Aciclovirum (Latin)
- Z1546610471
- Acycloguanosine, >=99% (HPLC), powder
- NCGC00015061-08
- KBio1_000185
- Prestwick_6
- Aciclovir, European Pharmacopoeia (EP) Reference Standard
- NCGC00015061-02
- Spectrum3_001874
- Aciclovirum (INN-Latin)
- Acyclovir Lauriad
- 2-amino-9-((2-hydroxyethoxy)methyl)-3,9-dihydro-6H-purin-6-one
- 2-amino-9-(2-hydroxyethoxymethyl)purin-6-ol
- X4HES1O11F
- NC00717
- MLS000069633
- NCGC00260722-01
- SCHEMBL3175
- Wellcome-248U
- NCGC00093555-02
- KBio2_007355
- KS-1027
- HMS3260G15
- Gerpevir
- Lopac0_000037
- AcycloFoam
- Lopac-A-4669
- EINECS 261-685-1
- HMS3677D21
- HSDB 6511
- Spectrum2_001563
- Aciclovir [INN]
- Hascovir
- Aciclovir (JP17/INN)
- KBio3_002850
- NCGC00093555-01
- CCRIS 1953
- NSC-758477
- HMS3372K02
- SMR000058225
- BCP11036
- NCGC00093555-03
- F2173-0946
- CHEMBL184
- 2-Amino-9-(2-hydroxy-ethoxymethyl)-5,9-dihydro-purin-6-one (ACV)
- SR-01000075540-5
- SMP1_000007
- 9-(2-Hydroxyethoxymethyl)guanine
- ACYCLOVIR [USP-RS]
- BPBio1_000014
- ACICLOVIR (EP MONOGRAPH)
- AKOS015995680
- NCGC00167756-01
- 9-[(2-Hydroxyethoxy)-methyl]guanine
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((2-hydroxyethoxy)methyl)-
- 6H-Purin-6-one, 1,9-dihydro-2-amino-9-((2-hydroxyethoxy)methyl)-
- VALACICLOVIR HYDROCHLORIDE HYDRATE IMPURITY B (EP IMPURITY)
- DivK1c_000185
- SPECTRUM1503603
- VALACICLOVIR HYDROCHLORIDE IMPURITY B [EP IMPURITY]
- SDCCGSBI-0050026.P003
- BSPBio_000012
- NCGC00015061-28
- J05AB01
- BW-248U
- 2-amino-9-[(2-hydroxyethoxy)methyl]-6,9-dihydro-3H-purin-6-one
- Acyclo-V
- FT-0657847
- Sitavig (TN)
- NCGC00381719-03
- ACYCLOVIR [HSDB]
- Prestwick2_000086
- ACICLOVIR [WHO-IP]
- CS-1353
- MFCD00057880
- DB00787
- C8H11N5O3
- HMS3655C14
- AC-8068
- ACICLOVIR [EP MONOGRAPH]
- Acyclovir [USAN:USP]
- Sitavir
- 2-amino-9-(2-hydroxyethoxymethyl)-3H-purin-6-one
- ACYCLOVIR [MI]
- HMS3259N10
- HMS1922E08
- NCGC00015061-06
- Acyclovir (USP)
- AC2
- NSC780378
- D00222
- HMS2095A14
- CHEBI:2453
- Pharmakon1600-01503603
- 1pwy
- D06BB03
- NCGC00015061-10
- ACICLOVIR (MART.)
- GTPL4829
- C06810
- InChI=1/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15
- ACYCLOVIR-SIDECHAIN-2-3H
- Spectrum4_000225
- EU-0100037
- A935190
- ACYCLOVIR [VANDF]
- ACYCLOVIR (USP MONOGRAPH)
- NCGC00167756-02
- FT-0621607
- Tox21_110075_1
- S01AD03
- SPBio_001951
- EN300-123010
- NSC-645011
- Prestwick1_000086
- Viropump
- ACICLOVIRUM [WHO-IP]
- ACICLOVIR [WHO-DD]
- BDBM50103518
- HMS2090G09
- Prestwick0_000086
- SR-01000075540-1
- ACYCLOVIR [USP MONOGRAPH]
- 141294-79-3
- ACYCLOVIR [ORANGE BOOK]
- ACICLOVIR [IARC]
- HMS3712A14
- CAS-59277-89-3
- NCGC00022426-03
- SR-01000075540-3
- AVACLYR
- 9-(2-hydroxyethoxy methyl) guanine
- LP00037
- Spectrum5_001093
- HMS3269M15
- SR-01000075540
- ACV & Pluronic F-68
- HMS3413D21
- Aciclovir for peak identification 2
- Aciclovir for system suitability
- BRD-K32318651-001-24-5
- Aciclovir
- GLXC-04946
- STL301862
- Virorax
- 2-amino-9-[(2-hydroxyethoxy)methyl]-3,9-dihydro-6H-purin-6-one
- Aciclovir (JP18/INN)
- STK796771
- BRD-K32318651-001-22-9
- A1915
- acyclovir
- 2-amino-9-[(2-hydroxyethoxy)methyl]-9H-purin-6-ol
- W-248-U
- 2-Amino-1,9-dihydro-9-((2-hydroxyethoxy)methyl)-6H-purin-6-one
- BRD-K32318651-001-23-7
- 2-amino-9-[(2-hydroxyethoxy)methyl]-6,9-dihydro-1H-purin-6-one
- Vipral
- BRD-K32318651-001-21-1
- BBL009642
- Acycloguanosine
- Aclovir
- STL257059
- 9-[(2-Hydroxyethoxy)methyl]guanine
- +Expand
- MDL： MFCD00057880
- InChIKey： MKUXAQIIEYXACX-UHFFFAOYSA-N
- Inchi： 1S/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)
- SMILES： O(C([H])([H])C([H])([H])O[H])C([H])([H])N1C([H])=NC2C(N([H])C(N([H])[H])=NC1=2)=O

Computed Properties

Exact Mass: 225.08600
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 225.086189
Heavy Atom Count: 16
Complexity: 308
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 115

Experimental Properties

LogP: -0.75060
PSA: 119.05000
Merck: 146
Refractive Index: 1.8000 (estimate)
Water Partition Coefficient: Soluble in 1M HCl at 50mg/ml. Soluble in water at 0.7mg/ml. Also soluble in DMSO
Boiling Point: 595°C at 760 mmHg
Melting Point: 262°C(lit.)
Flash Point: 595 °C at 760 mmHg
Solubility: H2O: 0.7 mg/mL
Color/Form: Powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Density: 1.3654 (rough estimate)

Acyclovir Security Information

RTECS：UP0791400
WGK Germany：2
Safety Term：S22-S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H316-H320
Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning
Toxicity：LD50 in mice (mg/kg): >10,000 orally; 1000 i.p. (Schaeffer)
HazardClass：IRRITANT

Acyclovir Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Acyclovir Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034VO-100mg	9-[(2-Hydroxyethoxy)Methyl]Guanine	59277-89-3	98%	100mg	$7.00	2024-04-22
A2B Chem LLC	AB45492-100mg	2-amino-9-[(2-hydroxyethoxy)methyl]-6,9-dihydro-1H-purin-6-one	59277-89-3	98%	100mg	$6.00	2024-04-19
abcr	AB251841-5 g	Acyclovir, 98%; .	59277-89-3	98%	5 g	€69.90	2023-07-20
Ambeed	A118981-100mg	2-Amino-9-((2-hydroxyethoxy)methyl)-1H-purin-6(9H)-one	59277-89-3	98%	100mg	$5.0	2023-06-17
Apollo Scientific	BIA1250-50mg	Acyclovir	59277-89-3		50mg	£20.00	2024-07-24
Axon Medchem	3384-50 mg	Acyclovir	59277-89-3	99%	50mg	€60.00	2023-07-10
Enamine	EN300-123010-0.05g	2-amino-9-[(2-hydroxyethoxy)methyl]-6,9-dihydro-3H-purin-6-one	59277-89-3	95%	0.05g	$19.0	2023-07-10
FUJIFILM	015-17423-1g	Acyclovir	59277-89-3		1g	JPY 32300	2023-09-15
Key Organics Ltd	KS-1027-1MG	Acyclovir	59277-89-3	>97%	1mg	£36.00	2023-09-08
Life Chemicals	F2173-0946-0.25g	zovir	59277-89-3	95%+	0.25g	$18.0	2023-11-21

Acyclovir Synthesis

Acyclovir Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

ZHENG ZHOU LI BEN Biotechnology Co., Ltd.

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:HE LONG FEI

Phone:13027610933

Email:57652075@qq.com

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:ZHANG LI

Phone:13397111514

Email:z13397111514@163.com

Wuhan Dingxintong Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:TANG WEI

Phone:17720532645

Email:t17720532645@163.com

Artis.bioche

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

Email:3003803754@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:59277-89-3)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

Acyclovir Related Literature

1. The role of coordination compounds in virus research. Different approaches and trends

Noelia Maldonado,Pilar Amo-Ochoa Dalton Trans. 2021 50 2310
2. C-nucleoside studies. Part 20. Synthesis of some pyrazolo[4,3-d]pyrimidine acyclonucleosides related to (S)-(2,3-dihydroxypropyl)adenine; a direct method for double functionalization of the pyrazole ring

J. Grant Buchanan,Mark Harrison,Richard H. Wightman,Michael R. Harnden J. Chem. Soc. Perkin Trans. 1 1989 925
3. Enhancement of the sensitivity of valacyclovir and acyclovir for their spectrofluorimetric determination in human plasma

Sayed M. Derayea,Mahmoud A. Omar,Islam M. Mostafa,Mohamed A. Hammad RSC Adv. 2015 5 78920
4. New acyclic nucleoside analogues. Stereospecific synthesis of purines and pyrimidines substituted with chiral chains by sugar-ring opening of β-D-galactopyranosyl nucleosides

Yahya El-Kattan,Gilles Gosselin,Jean-Louis Imbach J. Chem. Soc. Perkin Trans. 1 1994 1289
5. New potential prodrugs of aciclovir using calix[4]arene as a lipophilic carrier: synthesis and drug-release studies at the air–water interface

Guillaume Sautrey,Igor Clarot,Ewa Rogalska,Jean-Bernard Regnouf-de-Vains New J. Chem. 2012 36 2060
6. Prescribed drugs containing nitrogen heterocycles: an overview

Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
7. Synthesis of acyclowyosine and acyclo-3-methylguanosine, as probes for some chemical and biological properties resulting from the N-3 substitution of guanosine and its analogues

Bozenna Golankiewicz,Tomasz Ostrowski,Jerzy Boryski,Erik De Clercq J. Chem. Soc. Perkin Trans. 1 1991 589
8. Prescribed drugs containing nitrogen heterocycles: an overview

Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
9. Synthesis of tritium-labelled biologically important diazines

Georgii V. Sidorov,Nikolai F. Myasoedov Russ. Chem. Rev. 1999 68 229
10. Rapid determination of acyclovir in edible creatural tissues by molecularly imprinted matrix solid-phase dispersion coupled with high performance liquid chromatography

Yehong Han,Hongyuan Yan,Xiaoling Cheng,Gengliang Yang,Baohui Li Anal. Methods 2013 5 3285

Related Categories

59277-89-3 (Acyclovir) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:59277-89-3)Acyclovir

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:59277-89-3)Acyclovir

Purity:99%/99%

Quantity:500g/1kg

Price($):161.0/282.0

Cas no 59277-89-3 (Acyclovir)

Acyclovir Properties

Names and Identifiers

Computed Properties

Experimental Properties

Acyclovir Security Information

Acyclovir Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Acyclovir Price

Acyclovir Synthesis

Acyclovir Suppliers

Acyclovir Related Literature

Related Categories

59277-89-3 (Acyclovir) Related Products